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Compound of Interest

Compound Name: Olean-12-en-3-one

Cat. No.: B196042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Classification
Olean-12-en-3-one is a naturally occurring pentacyclic triterpenoid belonging to the oleanane

class.[1] Triterpenoids are a large and structurally diverse class of natural products derived

from the cyclization of squalene.[2] Pentacyclic triterpenoids are characterized by a core

structure of five fused rings. The oleanane skeleton is a common and well-studied framework

within this class, known for its wide range of biological activities.[2][3]

Olean-12-en-3-one is defined by the oleanane backbone with a ketone group at the C-3

position and a double bond between carbons 12 and 13.[1] It is found in various plant species,

including those from the genera Ilex and Quercus.[1][2] This compound also serves as a crucial

intermediate in the semisynthesis of more complex and potent bioactive molecules, often

derived from the more abundant oleanolic acid through oxidation of the C-3 hydroxyl group.[1]

Chemical and Physical Properties
The fundamental physicochemical properties of Olean-12-en-3-one are summarized in the

table below.
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Property Value Source

Molecular Formula C30H48O [4]

Molecular Weight 424.7 g/mol [4]

IUPAC Name

(6aR,6bS,8aR,12aS,14aR,14b

R)-4,4,6a,6b,8a,11,11,14b-

octamethyl-

2,4a,5,6,7,8,9,10,12,12a,14,14

a-dodecahydro-1H-picen-3-

one

[4]

PubChem CID 6454747 [4]

CAS Number 638-97-1 [2]

Biological Activities and Pharmacological Potential
Olean-12-en-3-one and its structural relatives, the oleanane triterpenoids, exhibit a broad

spectrum of pharmacological activities. While research on Olean-12-en-3-one itself is ongoing,

the activities of closely related compounds provide strong indicators of its potential. The

oleanane scaffold is associated with anti-inflammatory, antioxidant, hepatoprotective, and

anticancer properties.[5]

Synthetic oleanane triterpenoids, which often use oleanolic acid (and by extension, its oxidized

form, Olean-12-en-3-one) as a starting material, have shown potent biological effects at

nanomolar concentrations.[5] For instance, derivatives of oleanolic acid have been shown to

induce cell differentiation and apoptosis in cancer cell lines and suppress inflammatory

responses.[6][7]

A summary of the biological activities of some oleanane triterpenoid derivatives is presented

below.
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Compound/De
rivative

Activity
Cell
Line/Model

IC50 /
Concentration

Source

Olean-12-

eno[2,3-c][1]

[2]oxadiazol-28-

oic acid (OEOA)

Anti-proliferative,

G1 cell cycle

arrest

K562, HEL,

Jurkat leukemia

cells

Effective at µM

concentrations
[6]

2-Cyano-3,12-

dioxooleana-1,9-

dien-28-oic acid

(CDDO)

Anti-proliferative
MCF-7 breast

carcinoma
Nanomolar range

Acetylated

oleanane

derivatives

Anti-Hepatitis B

Virus

HepG2 2.2.15

cells

IC50 values

ranging from 5.3

to 38.5 µM

[8]

Olean-12-ene-

3,11-dione

Anti-

inflammatory
In vitro models Not specified

Molecular Mechanisms and Signaling Pathways
Oleanolic acid and its derivatives are known to modulate multiple cell signaling pathways,

which are crucial for their therapeutic effects.[9] A key pathway influenced by these compounds

is the PI3K/Akt/mTOR signaling cascade, which is often dysregulated in cancer and

inflammatory diseases.[5][9] Oleanane triterpenoids can inhibit this pathway, leading to

downstream effects such as cell cycle arrest and apoptosis.[9]

The diagram below illustrates the logical flow of the inhibitory action of oleanane triterpenoids

on the PI3K/Akt/mTOR pathway.
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Inhibition of PI3K/Akt/mTOR Pathway by Oleanane Triterpenoids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Olean-12-en-3-one | 638-97-1 | Benchchem [benchchem.com]

2. frontierspartnerships.org [frontierspartnerships.org]

3. researchgate.net [researchgate.net]

4. Olean-12-en-3-one | C30H48O | CID 6454747 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b196042?utm_src=pdf-body-img
https://www.benchchem.com/product/b196042?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b196042
https://www.frontierspartnerships.org/articles/10.18388/abp.2014_1890/pdf
https://www.researchgate.net/figure/Pentacyclic-triterpene-backbone-classification-and-representative-subgroups-oleanane_fig1_362895498
https://pubchem.ncbi.nlm.nih.gov/compound/Olean-12-en-3-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Synthetic Oleanane Triterpenoids: Multifunctional Drugs with a Broad Range of
Applications for Prevention and Treatment of Chronic Disease - PMC [pmc.ncbi.nlm.nih.gov]

6. Olean-12-Eno[2,3-c] [1,2,5]Oxadiazol-28-Oic Acid (OEOA) Induces G1 Cell Cycle Arrest
and Differentiation in Human Leukemia Cell Lines | PLOS One [journals.plos.org]

7. aacrjournals.org [aacrjournals.org]

8. mdpi.com [mdpi.com]

9. Oleanolic Acid Alters Multiple Cell Signaling Pathways: Implication in Cancer Prevention
and Therapy [mdpi.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Pentacyclic
Triterpenoid: Olean-12-en-3-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196042#pentacyclic-triterpenoid-classification-of-
olean-12-en-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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